Cas no 303985-54-8 ((3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER)

• Product Name: (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER
• CAS No: 303985-54-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD01314793
• CID: 5165517
• Update Time: 2026-03-04

(3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER Chemical and Physical Properties

Names and Identifiers

• 4-(ISOPROPOXYMETHYL)-3,5-DIMETHYLISOXAZOLE
• (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER
• 3,5-dimethyl-4-[(propan-2-yloxy)methyl]-1,2-oxazole
• Isoxazole, 3,5-dimethyl-4-[(1-methylethoxy)methyl]-

• MDL： MFCD01314793
• Inchi： 1S/C9H15NO2/c1-6(2)11-5-9-7(3)10-12-8(9)4/h6H,5H2,1-4H3
• InChI Key： YLDCJHZBHMUVRM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(COC(C)C)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER

Exploring the Properties and Applications of (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER (CAS No. 303985-54-8)

The compound (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER, identified by the CAS registry number CAS No. 303985-54-8, is a fascinating molecule with a diverse range of applications across various scientific disciplines. This compound belongs to the class of isoxazole derivatives, which have garnered significant attention in recent years due to their unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of isoxazole-containing compounds in medicinal chemistry, particularly in the development of novel drug candidates. The structure of (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER features a substituted isoxazole ring, which contributes to its stability and reactivity. This makes it an ideal candidate for exploring its role in biological systems and its potential as a pharmacological agent.

One of the most promising areas of research involving this compound is its application in drug design. The isoxazole moiety has been shown to exhibit significant bioactivity, including anti-inflammatory, antioxidant, and antimicrobial properties. These findings suggest that (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER could serve as a lead compound for developing new therapeutic agents targeting various diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in organic synthesis. The isopropyl ether group attached to the isoxazole ring enhances its solubility and bioavailability, making it an attractive building block for constructing more complex molecular architectures. Recent advancements in synthetic methodologies have further expanded the scope of its applications in organic chemistry.

From a structural perspective, the molecule's symmetry and functional groups provide a platform for studying stereochemical effects and reaction mechanisms. Researchers have utilized this compound to investigate its reactivity under different conditions, leading to insights into its potential as a catalyst or intermediate in industrial processes.

The synthesis of (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in catalysis have enabled more efficient and environmentally friendly production methods, aligning with current trends toward sustainable chemistry.

In terms of biological activity, studies have demonstrated that this compound exhibits selective binding to certain proteins and enzymes, suggesting its potential as a tool compound for studying cellular pathways. Its ability to modulate key biological processes makes it a valuable asset in both academic research and industrial drug discovery programs.

Moreover, the compound's stability under various storage conditions has been thoroughly investigated, ensuring its reliability as a reagent in laboratory settings. Its compatibility with common solvents and reaction conditions further enhances its utility in both small-scale research experiments and large-scale manufacturing processes.

Looking ahead, the continued exploration of (3,5-DIMETHYL-4-ISOXAZOLYL)METHYL ISOPROPYL ETHER's properties promises to unlock new avenues for its application across multiple fields. As researchers delve deeper into its chemical behavior and biological effects, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.